Virodhamine: An Endogenous Antagonist of the Cannabinoid System
Virodhamine: An Endogenous Antagonist of the Cannabinoid System
A Technical Guide to the Discovery, Identification, and Core Pharmacology of O-Arachidonoyl Ethanolamine
Foreword: The discovery of the endocannabinoid system has revolutionized our understanding of neuromodulation and physiological regulation. While the initial focus was on the agonist molecules anandamide and 2-arachidonoylglycerol, the identification of Virodhamine (O-arachidonoyl ethanolamine) introduced a new layer of complexity, revealing an endogenous antagonist at the CB1 receptor. This document provides a comprehensive technical overview of the history, discovery, and fundamental pharmacology of Virodhamine, tailored for researchers, scientists, and professionals in drug development.
Discovery and Identification
Virodhamine was first identified in 2002 by a team of researchers led by A.C. Porter.[1][2] The discovery was serendipitous, arising during the development of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of anandamide in biological tissues.[1] Scientists observed a compound with the same mass-to-charge ratio (m/z) as anandamide but with a different retention time, suggesting it was an isomer.[1]
Structural elucidation confirmed this hypothesis, revealing the molecule to be O-arachidonoyl ethanolamine, an ester-linked isomer of the amide-linked anandamide.[1][2][3] This structural opposition inspired its name, "Virodhamine," derived from the Sanskrit word "virodha," meaning opposition.[1][3]
Initial Isolation and Characterization
The initial identification of Virodhamine was achieved through the analysis of porcine brain extracts. Subsequent studies confirmed its presence in various mammalian tissues, including the brain, spleen, and heart of rats and humans.[1]
Experimental Protocol: Tissue Extraction and Virodhamine Quantification via LC-MS/MS
This protocol outlines the general steps for the extraction and quantification of Virodhamine from biological tissues, based on established methods for endocannabinoid analysis.[4][5][6][7]
-
Tissue Homogenization:
-
Tissues are rapidly excised, weighed, and immediately frozen in liquid nitrogen to prevent enzymatic degradation of endocannabinoids.
-
Frozen tissues are homogenized in a solution of chloroform/methanol/Tris-HCl (50 mM, pH 7.4) at a ratio of 1:2:1 (v/v/v).
-
A deuterated internal standard, such as anandamide-d8, is added to the homogenization buffer to account for extraction efficiency and instrument variability.
-
-
Lipid Extraction:
-
The homogenate is centrifuged to separate the organic and aqueous phases.
-
The lower organic phase, containing the lipids, is collected.
-
The extraction is repeated on the remaining aqueous phase to ensure complete recovery.
-
The organic phases are pooled and evaporated to dryness under a stream of nitrogen.
-
-
Solid-Phase Extraction (SPE) Cleanup:
-
The dried lipid extract is reconstituted in a minimal volume of a suitable solvent (e.g., methanol).
-
The reconstituted sample is loaded onto a C18 SPE cartridge pre-conditioned with methanol and water.
-
The cartridge is washed with a low-polarity solvent to remove highly polar impurities.
-
Virodhamine and other endocannabinoids are eluted with a more polar solvent, such as ethyl acetate or methanol.
-
The eluate is evaporated to dryness and reconstituted in the mobile phase for LC-MS/MS analysis.
-
-
LC-MS/MS Analysis:
-
Chromatography:
-
Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).
-
Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
-
Flow Rate: 0.3 mL/min.
-
Gradient: A typical gradient would start at a high percentage of A, ramping up to a high percentage of B to elute the lipophilic analytes.
-
-
Mass Spectrometry:
-
Ionization Mode: Positive electrospray ionization (ESI+).
-
Detection Mode: Multiple Reaction Monitoring (MRM).
-
MRM Transitions:
-
Virodhamine: Precursor ion (m/z 348.3) -> Product ion (m/z 62.1, corresponding to the ethanolamine fragment).
-
Anandamide (for comparison): Precursor ion (m/z 348.3) -> Product ion (m/z 62.1).
-
Internal Standard (e.g., anandamide-d8): Precursor ion (m/z 356.3) -> Product ion (m/z 62.1).
-
-
-
Quantitative Distribution
Initial studies revealed that Virodhamine concentrations are comparable to those of anandamide in the rat brain and human hippocampus.[1][2] However, in peripheral tissues expressing the CB2 receptor, Virodhamine levels were found to be 2- to 9-fold higher than anandamide.[1][2]
| Tissue | Virodhamine Concentration (pmol/g) | Anandamide Concentration (pmol/g) |
| Rat Brain | ~1.5 | ~1.5 |
| Human Hippocampus | ~1.0 | ~1.0 |
| Rat Spleen | ~18.0 | ~2.0 |
| Rat Heart | ~4.5 | ~0.5 |
| Rat Kidney | ~9.0 | ~1.0 |
| Data adapted from Porter et al., 2002. |
Pharmacological Profile
Virodhamine exhibits a unique pharmacological profile, acting as a partial agonist or antagonist at the CB1 receptor and a full agonist at the CB2 receptor.[1][2][8] This dual activity suggests a complex modulatory role in the endocannabinoid system.
Cannabinoid Receptor Binding and Activity
The interaction of Virodhamine with cannabinoid receptors has been characterized using radioligand binding assays and functional assays such as the GTPγS binding assay.
Experimental Protocol: [³⁵S]GTPγS Binding Assay
This protocol describes a method to assess the functional activity of Virodhamine at G protein-coupled receptors (GPCRs) like the cannabinoid receptors.[9][10][11][12][13]
-
Membrane Preparation:
-
Cells expressing the receptor of interest (e.g., CHO-CB1 or CHO-CB2) or brain tissue are homogenized in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).
-
The homogenate is centrifuged at low speed to remove nuclei and cellular debris.
-
The supernatant is then centrifuged at high speed (e.g., 40,000 x g) to pellet the membranes.
-
The membrane pellet is washed and resuspended in an assay buffer.
-
-
Assay Procedure:
-
Membranes are incubated in the assay buffer containing GDP (to ensure the G protein is in its inactive state), [³⁵S]GTPγS, and varying concentrations of the test compound (Virodhamine).
-
The reaction is initiated by the addition of the membranes and incubated at 30°C for a defined period (e.g., 60 minutes).
-
The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free [³⁵S]GTPγS.
-
The filters are washed with cold buffer, and the amount of bound radioactivity is determined by scintillation counting.
-
Data are analyzed to determine the EC₅₀ and Eₘₐₓ values for G protein activation.
-
| Parameter | CB1 Receptor | CB2 Receptor | Reference |
| Binding Affinity (Ki) | 912 - 1740 nM (human neocortex) | Not extensively reported | [14] |
| Functional Activity | Partial Agonist / Antagonist | Full Agonist | [1][2] |
| GTPγS Stimulation | Partial agonist activity | Full agonist activity | [1] |
| cAMP Formation | Increases forskolin-stimulated cAMP | Not extensively reported | [14] |
In Vivo Effects: Hypothermia
A hallmark of CB1 receptor activation in rodents is a transient decrease in body temperature (hypothermia).[15][16][17][18][19] Virodhamine has been shown to induce a modest hypothermic effect in mice, which is less pronounced than that of anandamide.[1] When co-administered with anandamide, Virodhamine antagonizes the more significant hypothermic effect of anandamide, providing in vivo evidence of its CB1 receptor antagonist activity.[1]
Experimental Protocol: In Vivo Hypothermia Assay in Mice
-
Animal Model: Male C57BL/6J mice are commonly used.
-
Drug Administration: Virodhamine, anandamide, or vehicle (e.g., a mixture of DMSO and saline) are administered via intracerebroventricular (i.c.v.) injection to bypass the blood-brain barrier.
-
Temperature Measurement: Core body temperature is measured using a rectal probe at baseline (before injection) and at regular intervals post-injection (e.g., 15, 30, 60, and 120 minutes).
-
Data Analysis: The change in body temperature from baseline is calculated for each time point and compared between treatment groups.
Signaling Pathways
Virodhamine's distinct actions at different cannabinoid and related receptors result in the modulation of multiple intracellular signaling cascades.
Interaction with GPR55
Subsequent research has identified Virodhamine as an agonist at the orphan G protein-coupled receptor GPR55.[20][21][22][23][24] GPR55 activation by Virodhamine has been shown to increase intracellular calcium levels and modulate the activity of the small GTPase RhoA.[22][23] The signaling cascade initiated by Virodhamine at GPR55 involves Gαq and Gα13 proteins, leading to the activation of phospholipase C (PLC) and subsequent release of calcium from intracellular stores.[22][24]
Biosynthesis and Degradation
The biosynthetic and degradative pathways of Virodhamine are not as well-characterized as those of anandamide and 2-AG. It has been proposed that Virodhamine may be formed through a non-enzymatic, pH-dependent isomerization of anandamide.[25] Conversely, Virodhamine may also be enzymatically synthesized, although the specific enzymes involved have yet to be fully elucidated.
Regarding its degradation, Virodhamine has been shown to be a substrate for monoacylglycerol lipase (MAGL), an enzyme also involved in the breakdown of 2-AG.[25] It also appears to inhibit the activity of fatty acid amide hydrolase (FAAH), the primary enzyme responsible for anandamide degradation.[25]
Conclusion
The discovery of Virodhamine has added a significant layer of complexity to our understanding of the endocannabinoid system. Its unique profile as an endogenous antagonist at CB1 receptors, coupled with its agonist activity at CB2 and GPR55 receptors, positions it as a key modulator of cannabinoid signaling. Further research into its biosynthesis, degradation, and physiological roles will undoubtedly open new avenues for therapeutic intervention in a variety of pathological conditions.
References
- 1. researchgate.net [researchgate.net]
- 2. [PDF] Characterization of a novel endocannabinoid, virodhamine, with antagonist activity at the CB1 receptor. | Semantic Scholar [semanticscholar.org]
- 3. About: Virodhamine [dbpedia.org]
- 4. A simple LC-MS/MS method for the simultaneous quantification of endocannabinoids in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. chromatographyonline.com [chromatographyonline.com]
- 7. Quantitative LC–MS/MS analysis of arachidonoyl amino acids in mouse brain with treatment of FAAH inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
- 8. INTERACTIONS OF ENDOCANNABINOID VIRODHAMINE AND RELATED ANALOGS WITH HUMAN MONOAMINE OXIDASE-A AND -B - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Cannabinoid Receptor Binding to Membrane Homogenates and Cannabinoid-Stimulated [35S]GTP-S Binding to Membrane Homogenates or Intact Cultured Cells | Springer Nature Experiments [experiments.springernature.com]
- 10. researchgate.net [researchgate.net]
- 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 12. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
- 13. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Binding affinity and agonist activity of putative endogenous cannabinoids at the human neocortical CB1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Translational models of cannabinoid vapor exposure in laboratory animals - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Tolerance and cross-tolerance to cannabinoids in mice: schedule-controlled responding and hypothermia - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Tolerance and cross-tolerance to cannabinoids in mice: schedule-controlled responding and hypothermia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Increased mortality, hypoactivity, and hypoalgesia in cannabinoid CB1 receptor knockout mice - PMC [pmc.ncbi.nlm.nih.gov]
- 19. escholarship.org [escholarship.org]
- 20. The endocannabinoids anandamide and virodhamine modulate the activity of the candidate cannabinoid receptor GPR55 - PMC [pmc.ncbi.nlm.nih.gov]
- 21. researchgate.net [researchgate.net]
- 22. GPR55 is a cannabinoid receptor that increases intracellular calcium and inhibits M current - PMC [pmc.ncbi.nlm.nih.gov]
- 23. Pharmacological Characterization of GPR55, A Putative Cannabinoid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 24. vu0364439.com [vu0364439.com]
- 25. taylorandfrancis.com [taylorandfrancis.com]
